Cas no 87227-77-8 ((E)-But-2-ene-1,4-diamine dihydrochloride)

• Product Name: (E)-But-2-ene-1,4-diamine dihydrochloride
• CAS No: 87227-77-8
• MF: C₄H₁₂Cl₂N₂
• MW: 159.057478904724
• CID: 5583559
• PubChem ID: 12397206
• Update Time: 2023-08-11

(E)-But-2-ene-1,4-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS017343969
• SCHEMBL587862
• (E)-but-2-ene-1,4-diamine;dihydrochloride
• (E)-1,4-diaminobut-2-ene dihydrochloride
• CS-0374306
• but-2-ene-1,4-diamine dihydrochloride
• 119874-79-2
• (E)-But-2-ene-1,4-diamine dihydrochloride
• EN300-234708
• 87227-77-8
• Z2235386837
• NRGASKMRNHXWEC-SEPHDYHBSA-N
• E70437
• AS-81105
• Cis-2-Butene-1,4-diamine dihydrochloride

• Inchi： 1S/C4H10N2.2ClH/c5-3-1-2-4-6;;/h1-2H,3-6H2;2*1H/b2-1+;;
• InChI Key： NRGASKMRNHXWEC-SEPHDYHBSA-N
• SMILES： Cl.Cl.NC/C=C/CN

Computed Properties

• Exact Mass: 158.0377538g/mol
• Monoisotopic Mass: 158.0377538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 34.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų